Cas no 1216416-11-3 (3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride)

• Product Name: 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride
• CAS No: 1216416-11-3
• MF: C₁₁H₁₄ClN₃O₄
• MW: 287.699561595917
• CID: 5157678
• Update Time: 2025-06-13

3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride
• 3-nitro-4-piperazin-1-ylbenzoic acid

• Inchi： 1S/C11H13N3O4.ClH/c15-11(16)8-1-2-9(10(7-8)14(17)18)13-5-3-12-4-6-13;/h1-2,7,12H,3-6H2,(H,15,16);1H
• InChI Key： KKCRMRWYTHJYHU-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=C(C(=O)O)C=CC=1N1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 98.4

Additional information on 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride

Comprehensive Overview of 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride (CAS No. 1216416-11-3)

3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride (CAS No. 1216416-11-3) is a specialized organic compound widely recognized in pharmaceutical and chemical research. Its unique molecular structure, combining a nitro group and a piperazine moiety, makes it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry and biochemical studies.

The compound's CAS number 1216416-11-3 serves as a critical identifier in regulatory and scientific databases, ensuring accurate documentation and traceability. In recent years, the demand for high-purity intermediates like 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. This aligns with the growing interest in precision medicine and personalized treatment options, which dominate current healthcare discussions.

From a structural perspective, the nitro group at the 3-position and the piperazine ring at the 4-position of the benzoic acid backbone contribute to the compound's reactivity and solubility profile. These features are often explored in structure-activity relationship (SAR) studies, a hot topic in computational chemistry and AI-driven drug design. Searches for "SAR analysis tools" or "molecular docking software" frequently intersect with queries about this compound, highlighting its relevance in modern research methodologies.

In laboratory settings, 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride is often utilized as a building block for synthesizing more complex molecules. Its hydrochloride salt form enhances stability, making it suitable for long-term storage and large-scale production. This aspect is particularly important for manufacturers focusing on GMP-compliant synthesis, a trending topic in pharmaceutical outsourcing and contract research organizations (CROs).

The compound's applications extend to proteomics research and enzyme inhibition studies, where its interactions with biological targets are investigated. Recent publications have explored its potential in modulating kinase activity, a subject of high interest in cancer research and inflammatory disease therapeutics. Online searches for "kinase inhibitors" or "signal transduction pathways" often lead to discussions involving similar nitro-aromatic compounds.

Quality control of CAS 1216416-11-3 involves rigorous analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, a crucial factor for researchers requiring reproducible results in their experiments. The emphasis on data reproducibility has become a significant focus in scientific communities, reflected in frequent searches for "analytical method validation" and "QC protocols for research chemicals".

From a commercial perspective, suppliers of 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride must address growing concerns about sustainable chemistry practices. Environmentally friendly synthesis routes and green chemistry principles are increasingly important selection criteria for procurement specialists. This trend mirrors broader industry movements toward eco-friendly pharmaceuticals and reduced solvent waste in chemical production.

In conclusion, 3-Nitro-4-piperazin-1-ylbenzoic acid hydrochloride (CAS No. 1216416-11-3) represents a versatile compound with significant potential in multiple research domains. Its importance continues to grow alongside developments in drug discovery technologies, analytical methodologies, and sustainable chemical production. As scientific inquiry progresses, this compound will likely remain a subject of interest in both academic and industrial research environments.